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Compound of Interest

Compound Name: 3-Benzyloxybenzyl alcohol

Cat. No.: B139801 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Benzyloxybenzyl alcohol, a key aromatic alcohol, serves as a important and

versatile building block in organic synthesis. Its unique structural features, combining a reactive

benzylic hydroxyl group with a stable benzyl ether protecting group, make it an invaluable

intermediate in the construction of complex molecular architectures. This guide provides a

comprehensive overview of its synthesis, key reactions, and applications, with a focus on its

role in the development of novel pharmaceutical agents.

Physicochemical Properties
3-Benzyloxybenzyl alcohol is a white to pale yellow crystalline solid at room temperature. Its

key physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 1700-30-7 [1][2]

Molecular Formula C₁₄H₁₄O₂ [1][2]

Molecular Weight 214.26 g/mol [1][2]

Appearance
White to pale yellow crystalline

solid
[1]

Solubility

Soluble in organic solvents

such as ethanol and ether;

limited solubility in water.[1]

Synthesis of 3-Benzyloxybenzyl Alcohol
Two primary synthetic routes are commonly employed for the preparation of 3-
benzyloxybenzyl alcohol: the Williamson ether synthesis starting from 3-hydroxybenzyl

alcohol and the reduction of 3-benzyloxybenzaldehyde.

Williamson Ether Synthesis
This is the most direct approach, involving the reaction of 3-hydroxybenzyl alcohol with a

benzyl halide in the presence of a base.

Experimental Protocol:

A detailed experimental procedure for this synthesis is outlined below:

To a solution of 3-hydroxybenzyl alcohol (1 equivalent) in a suitable polar aprotic solvent

such as dimethylformamide (DMF) or acetone, is added a base (1.1-1.5 equivalents),

typically potassium carbonate (K₂CO₃) or sodium hydride (NaH).

The mixture is stirred at room temperature for a predetermined period to ensure the

formation of the alkoxide.

Benzyl bromide or benzyl chloride (1.1-1.2 equivalents) is then added dropwise to the

reaction mixture.
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The reaction is heated to a specific temperature (e.g., 60-80 °C) and monitored by thin-layer

chromatography (TLC) until completion.

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and

concentrated in vacuo.

The crude product is purified by column chromatography on silica gel to afford 3-
benzyloxybenzyl alcohol.

Reactants

Process

Products

3-Hydroxybenzyl Alcohol

Solvent (e.g., DMF)

Benzyl Halide (e.g., Benzyl Bromide)

HeatingBase (e.g., K₂CO₃) Reaction Mixture

3-Benzyloxybenzyl Alcohol

Salt (e.g., KBr)

Water (if K₂CO₃ is used)

Reactants

Process Product3-Benzyloxybenzaldehyde

Solvent (e.g., Methanol)

Sodium Borohydride (NaBH₄)

Stirring at 0°C to RTReaction Mixture 3-Benzyloxybenzyl Alcohol
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Reactants

Process Product3-Benzyloxybenzyl Alcohol

Solvent (e.g., DCM)

Oxidant (e.g., PCC)

Stirring at RTReaction Mixture 3-Benzyloxybenzaldehyde

Reactants

Process

Product3-Benzyloxybenzyl Alcohol

Solvent (e.g., DCM)Acyl Chloride (R-COCl)

Base (e.g., Triethylamine)

Stirring at 0°C to RTReaction Mixture

3-Benzyloxybenzyl Ester

Triethylammonium Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Benzyloxybenzyl Alcohol: A Versatile Building Block in
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139801#3-benzyloxybenzyl-alcohol-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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